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Compound of Interest

Compound Name: N,N-dimethylpiperidin-2-amine

CAS No.: 155430-14-1

Cat. No.: B119905

Get Quote

Executive Summary & Chemical Identity
N,N-dimethylpiperidin-2-amine is a bifunctional heterocyclic amine used as a chiral auxiliary,

ligand in organometallic catalysis, and building block in pharmaceutical synthesis.[1] Unlike its

stable 4-isomer, the 2-isomer possesses a hemiaminal center, making it prone to hydrolysis

and ring-opening under acidic or aqueous conditions.[1]
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Property Value / Characteristic Causality / Implication

Structure
Cyclic 1,1-diamine

(Hemiaminal)

High Instability: The N-C-N

bond is susceptible to

hydrolysis, releasing

dimethylamine and generating

2-piperidinone or ring-opened

aldehydes.[1]

Physical State Colorless to pale yellow liquid
Volatile; requires containment

to prevent vapor inhalation.[1]

Basicity Strong Base (pK_a ~9-10)

Reacts violently with acids;

absorbs atmospheric CO₂ to

form carbamates (solid

precipitates).[1]

Solubility
Miscible in organic solvents

(DCM, THF)

Protocol Rule: Use only

anhydrous, non-protic solvents

to prevent decomposition.[1]

Flash Point ~50–60°C (Estimated)
Flammable.[1] Ground all

glassware.[1]

Risk Assessment & HSE Framework
Hazard Classification: Corrosive (Skin/Eyes), Acute Toxicity (Inhalation/Oral), Flammable

Liquid.

Hierarchy of Controls
Engineering: All handling must occur within a certified chemical fume hood or glovebox

(Nitrogen/Argon atmosphere).[1]

Respiratory: If outside a glovebox, use a full-face respirator with ABEK1 (Amine/Organic

Vapor) cartridges.[1]

Dermal: Amines permeate standard nitrile gloves rapidly.[1]
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Splash Contact: Double-gloved Nitrile (change immediately upon contact).[1]

Immersion/Prolonged: Butyl Rubber or Silver Shield™ laminate gloves.[1]

Diagram 1: PPE & Handling Decision Matrix
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Caption: Decision matrix for selecting engineering controls based on operational scale. Note

the critical requirement for moisture avoidance.

Storage & Stability Protocol

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.bldpharm.com/products/45505-62-2.html
https://www.bldpharm.com/products/45505-62-2.html
https://www.benchchem.com/product/b119905/docs?utm_src=pdf-body-img#application-note-standard-operating-procedure-for-n-n-dimethylpiperidin-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the hemiaminal nature, improper storage leads to rapid degradation

(yellowing/browning) and loss of titer.

Atmosphere: Store strictly under Argon or Nitrogen.[1]

Temperature: Refrigerate at 2–8°C.

Container: Amber glass with a PTFE-lined septum cap or Schlenk flask. Never store in

standard polyethylene bottles for long periods due to oxygen permeability.[1]

Validation: Check for "crusting" (carbamate formation) on the cap before use.[1] If solid is

present, the effective concentration has changed.

Operational Workflows
Protocol A: Anhydrous Transfer (Schlenk Line
Technique)
Objective: Transfer the reagent without exposure to air or moisture.[1]

Materials:

Source flask (N,N-dimethylpiperidin-2-amine) under N₂.

Receiving flask (Reaction vessel) under N₂.

Oven-dried glass syringe with long stainless steel needle (18G).[1]

Inert gas balloon or Schlenk line manifold.[1]

Step-by-Step Methodology:

Purge: Ensure the syringe is purged 3x with inert gas. Insert needle into the headspace of

the source flask, withdraw gas, and expel.

Pressure Equalization: Insert a positive pressure line (N₂ balloon) into the source flask

septum to prevent vacuum formation during withdrawal.[1]
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Withdrawal:

Tilt the source flask.[1]

Insert the needle into the liquid.[1]

Slowly withdraw the plunger to the desired volume.[1] Note: Amines have low surface

tension; draw slowly to avoid bubble formation.[1]

Transfer:

Withdraw the needle from the liquid into the headspace.[1]

Pull the plunger slightly back to clear the needle of liquid (prevents dripping).[1]

Transfer immediately to the receiving flask through the septum.[1]

Seal: Parafilm all puncture sites immediately after transfer.[1]

Protocol B: Reaction Setup (Catalytic/Synthetic Use)
Context: Using the amine as a ligand or nucleophile.[1]

Solvent Selection: Use Anhydrous THF, DCM, or Toluene.[1] Avoid alcohols (MeOH, EtOH)

unless immediate reaction is intended, as protic solvents can accelerate hemiaminal

equilibrium shifts.

Order of Addition:

Add the amine last if the reaction involves moisture-sensitive electrophiles (e.g., acid

chlorides), or first if forming a metal complex (add to metal precursor solution).

Temperature Control:

If reacting with strong electrophiles (e.g., alkyl halides, acid anhydrides), cool the reaction

to 0°C or -78°C. The reaction is exothermic.[1]

Reasoning: Controlling the exotherm prevents thermal degradation of the sensitive 2-

amino scaffold.[1]
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Diagram 2: Inert Atmosphere Workflow
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Caption: Workflow for anhydrous transfer via Schlenk technique to maintain reagent integrity.

Waste Disposal & Deactivation
NEVER pour untreated amines down the drain.[1]

Quenching Protocol:

Dilute the waste amine in a non-reactive solvent (e.g., Acetone or Toluene).

Slowly add 1M HCl or 10% Citric Acid while stirring in an ice bath.

Observation: The solution will heat up (exotherm).[1] Verify pH reaches ~5-6.

Disposal:

Label as "Organic Waste - Halogen Free - Basic/Amine".[1]

Segregate from oxidizers (e.g., Nitric acid) to prevent violent reactions or nitrosamine

formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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